Cas no 1894967-44-2 (2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1894967-44-2
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6231865
• PubChem ID: 117315206
• Update Time: 2025-10-18

2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]propan-1-amine
• 1894967-44-2
• EN300-1972843

• Inchi： 1S/C10H11F4N/c1-6(5-15)7-3-2-4-8(9(7)11)10(12,13)14/h2-4,6H,5,15H2,1H3
• InChI Key： OYGWUTHADZLBBG-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C)CN

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine

Comprehensive Overview of 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine (CAS No. 1894967-44-2)

The compound 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine (CAS No. 1894967-44-2) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine exemplifies this trend, as its trifluoromethyl group improves lipophilicity, a critical factor in drug permeability. This aligns with current industry focus on small-molecule therapeutics and precision medicine, where tailored chemical modifications are essential for efficacy.

The synthesis of CAS No. 1894967-44-2 often involves multi-step organic reactions, including halogenation and reductive amination. Its purity and stability are paramount for reproducible results, making analytical techniques like HPLC and NMR spectroscopy indispensable. These methods ensure compliance with Good Manufacturing Practices (GMP), a priority for laboratories aiming to scale up production.

From an environmental perspective, the sustainable synthesis of fluorinated compounds is a hot topic. Innovations such as catalytic fluorination and green chemistry protocols are being explored to minimize waste and energy consumption. 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine could benefit from these advancements, addressing concerns about the ecological footprint of organofluorine chemistry.

Beyond pharmaceuticals, this compound’s agrochemical potential is noteworthy. Fluorinated amines are key in developing pesticides and herbicides with higher selectivity and lower toxicity. As regulatory standards tighten globally, compounds like CAS No. 1894967-44-2 offer a pathway to safer, more effective crop protection solutions.

In summary, 2-2-fluoro-3-(trifluoromethyl)phenylpropan-1-amine represents a versatile building block in modern chemistry. Its applications span drug development, material science, and agriculture, reflecting broader trends toward functionalized aromatics and sustainable innovation. Continued research into its properties and derivatives will likely uncover further opportunities across these fields.